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sulfameter drug bank identification DB06821

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Sulfameter

CAS No.: 651-06-9

Cat. No.: S544117

Drug Identification and Chemical Profile

The table below summarizes the core identification and chemical data for Sulfameter, as per its DrugBank

record [1].

Property Description

Generic Name Sulfameter [1]

DrugBank Accession DB06821 [1]

Number

Chemical Formula C11H12N40sS [1]

Molecular Weight 280.3 g/mol [1]

CAS Registry Number 651-06-9 [1] [2]

Synonyms Sulfamethoxydiazine, Sulfametoxydiazine, Sulfa-5-methoxypyrimidine
[1]

IUPAC Name 4-amino-N-(5-methoxypyrimidin-2-yl)benzene-1-sulfonamide [1]

SMILES COC1=CN=C(N=C1)NS(=0) (=0)C2=CC=C(C=C2)N [1] [2]
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Property Description

InChl Key GPTONYMQFTZPKC-UHFFFAOYSA-N [1] [2]
Drug Class Sulfonamide antibiotic [2]

Approval Status Approved [1]

Pharmacological and Experimental Data

This table consolidates available pharmacological, toxicological, and experimental data from the search

results.

Aspect Details

Mechanism of Action = Competitive inhibitor of bacterial dihydropteroate synthase (DHPS) [1] [2].

Pharmacodynamics Bacteriostatic; it competitively inhibits the incorporation of PABA into
dihydrofolic acid, disrupting bacterial folate synthesis [2].

Associated Historically used for leprosy, urinary, and respiratory tract infections [1].
Conditions

| Solubility (in vitro) | DMSO: 56 mg/mL (199.78 mM) [3]. Water: Insoluble [3]. Ethanol: Insoluble [3]. | |
In vivo Preparation | Can form a homogeneous suspension at >5 mg/ml using a vehicle like 1% CMC-Na

[3]. |

Experimental Protocol: In Vitro Solubility Assessment

This protocol is based on the experimental data sheet for Sulfameter [3].

¢ Objective: To determine the solubility of Sulfameter in various solvents for preparing stock solutions
for in vitro biological assays.
e Materials:
o Sulfameter powder (e.g., Selleckchem Catalog No. S1618) [3].
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o Solvents: DMSO, purified water, absolute ethanol.
o Laboratory equipment: Analytical balance, microcentrifuge tubes, vortex mixer, centrifuge.
¢ Method:
o Weighing: Accurately weigh 1-2 mg of Sulfameter powder into separate microcentrifuge tubes.
o Solvent Addition: Add the desired solvent (e.g., 1 mL of DMSO) to the powder.
o Mixing: Vortex the mixture vigorously for 1-2 minutes to ensure thorough mixing. For
challenging suspensions, brief sonication in a water bath sonicator can be applied.
o Observation: Visually inspect the solution for any undissolved particles. A clear solution
indicates solubility. Cloudiness or precipitate indicates insolubility.
o Centrifugation (Optional): If necessary, centrifuge the sample at high speed (e.g., 10,000-
15,000 rpm) for 5-10 minutes to pellet any insoluble material.
¢ Note: Selleckchem indicates that actual solubility may show slight batch-to-batch variations, which is
considered normal [3].

Mechanism of Action Visualization

The following Graphviz diagram illustrates the antibacterial mechanism of Sulfameter by inhibiting the

bacterial folate synthesis pathway.
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Sulfameter inhibits DHPS, blocking bacterial folate synthesis and growth [1] [2].

Conclusion

This guide provides a foundational profile of Sulfameter (DB06821). A complete whitepaper would require
more extensive data, particularly on pharmacokinetics (absorption, distribution, metabolism, excretion)

and full toxicology profiles, which were not available in the current search results [1].

Need Custom Synthesis?
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I Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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